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Compound of Interest

Compound Name: Histone H4 (2-21)

Cat. No.: B15564338 Get Quote

HPLC Purity Analysis: Troubleshooting & FAQs
This section addresses common issues encountered during the determination of peptide purity

using HPLC.

Troubleshooting HPLC Issues
Q1: Why do I see no peaks, or very small peaks, in my HPLC chromatogram?

A1: This issue can stem from problems with the sample, the HPLC system, or the detector.

First, confirm that your sample was prepared correctly and at a suitable concentration. Ensure

the injection volume is appropriate and that the injector is functioning correctly. Check the

mobile phase composition and ensure all system components are properly connected and free

of leaks. Verify that the detector is on and set to the correct wavelength for peptide detection

(typically 214-220 nm for the peptide bond).
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Troubleshooting Steps

No / Small Peaks
Observed

1. Check Sample
- Concentration?

- Solubility?
- Correct vial?

2. Check Injector
- Correct volume?

- Needle reaching sample?
- No air bubbles?

Sample OK
3. Check HPLC System

- Pump pressure normal?
- Leaks?

- Mobile phase correct?

Injector OK
4. Check Detector

- Lamp on?
- Wavelength correct

(214-220nm)?

System OK
Problem ResolvedDetector OK

Peak Tailing Peak Broadening

Poor Peak Shape

Causes:
- Secondary Interactions

- Peptide Aggregation
- Low Ion-Pairing Agent

Causes:
- Suboptimal Gradient

- Column Overload
- High Sample Solvent Strength

Solutions:
- Increase TFA concentration

- Use high-purity silica column
- Increase temperature

Solutions:
- Use shallower gradient
- Reduce sample amount

- Dissolve sample in weak solvent
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Potential Causes

Verification Steps

Observed Mass != Theoretical Mass

Incorrect Charge State
Assignment

Peptide Modifications
(Oxidation, Deamidation)

Salt Adducts
(Na+, K+)

Wrong Peptide
Identified

Manually verify charge state
in software.

Check for common mass shifts
(+16, +1 Da). Consider MS/MS.

Improve sample desalting.
Check for adduct patterns.

Use MS/MS fragmentation
to confirm sequence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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